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Compound Name: 9-(2-Ethylhexyl)carbazole

CAS No.: 187148-77-2

Cat. No.: B070396

Get Quote

Introduction
9-(2-Ethylhexyl)carbazole is a key building block in the development of advanced organic

electronic materials. Its bulky, aliphatic 2-ethylhexyl substituent, attached to the nitrogen atom

of the carbazole core, imparts excellent solubility in common organic solvents, a critical

attribute for solution-processable fabrication of organic light-emitting diodes (OLEDs), organic

photovoltaics (OPVs), and perovskite solar cells. The carbazole moiety itself is well-known for

its robust thermal and photochemical stability, as well as its favorable charge-transporting

properties.

A thorough understanding of the spectroscopic signature of 9-(2-Ethylhexyl)carbazole is

paramount for researchers and drug development professionals. This guide provides a detailed

technical overview of the nuclear magnetic resonance (NMR), Fourier-transform infrared (FT-

IR), and ultraviolet-visible (UV-Vis) spectroscopic data for this compound. The causality behind

experimental choices and the interpretation of the spectral data are discussed in detail to

provide a comprehensive resource for scientists working with this versatile molecule.
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Molecular Structure
The molecular structure of 9-(2-Ethylhexyl)carbazole is foundational to understanding its

spectroscopic properties. The planar carbazole ring system provides a rigid, aromatic core,

while the chiral 2-ethylhexyl group introduces conformational flexibility.

Caption: Molecular Structure of 9-(2-Ethylhexyl)carbazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the

individual atoms.

Experimental Protocol: NMR Spectroscopy
A rigorous and well-defined protocol is essential for acquiring high-quality NMR data. The

following is a representative procedure for the characterization of 9-(2-Ethylhexyl)carbazole.
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Sample Preparation Data Acquisition Data Processing

Dissolve ~10-20 mg of 9-(2-Ethylhexyl)carbazole in ~0.6 mL of deuterated chloroform (CDCl3).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Insert the sample into the NMR spectrometer (e.g., Bruker Avance 500 MHz).

Lock the spectrometer on the deuterium signal of CDCl3.

Shim the magnetic field to optimize homogeneity.

Acquire ¹H NMR spectrum (e.g., 16 scans).

Acquire ¹³C NMR spectrum (e.g., 1024 scans).

Apply Fourier transformation to the raw data.

Phase correct the spectra.

Calibrate the chemical shift scale to the TMS signal.

Integrate the peaks in the ¹H NMR spectrum.

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and processing.

¹H NMR Spectral Data
The ¹H NMR spectrum of a derivative of 9-(2-ethylhexyl)carbazole provides characteristic

signals for both the aromatic carbazole core and the aliphatic side chain.[1]
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

8.10 d 2H Aromatic (H-4, H-5)

7.45 t 2H Aromatic (H-2, H-7)

7.38 d 2H Aromatic (H-1, H-8)

7.20 t 2H Aromatic (H-3, H-6)

4.15 d 2H N-CH₂

2.05 m 1H CH

1.30-1.45 m 8H (CH₂)₄

0.90 t 6H CH₃

Interpretation of ¹H NMR Spectrum:

Aromatic Region (7.20-8.10 ppm): The four distinct signals in the downfield region are

characteristic of the carbazole ring protons. The doublet at 8.10 ppm corresponds to the

protons at positions 4 and 5, which are deshielded by the ring current and the nitrogen atom.

The remaining aromatic protons appear as triplets and doublets, consistent with their

respective coupling patterns.

Aliphatic Region (0.90-4.15 ppm): The doublet at 4.15 ppm is assigned to the methylene

protons directly attached to the nitrogen atom (N-CH₂). The multiplet at 2.05 ppm

corresponds to the methine proton of the ethylhexyl group. The broad multiplet between 1.30

and 1.45 ppm represents the eight protons of the four methylene groups in the hexyl chain.

The two triplets at 0.90 ppm are assigned to the six protons of the two methyl groups.

¹³C NMR Spectral Data
The ¹³C NMR spectrum of a derivative of 9-(2-ethylhexyl)carbazole confirms the presence of

all 20 carbon atoms.[1]
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Chemical Shift (ppm) Assignment

140.5 Quaternary Aromatic (C-4a, C-4b)

125.6 Aromatic (C-2, C-7)

122.8 Aromatic (C-4, C-5)

120.3 Aromatic (C-1, C-8)

118.8 Aromatic (C-3, C-6)

108.5 Quaternary Aromatic (C-9a, C-12a)

47.5 N-CH₂

39.5 CH

31.0 CH₂

28.9 CH₂

24.2 CH₂

23.1 CH₂

14.1 CH₃

11.0 CH₃

Interpretation of ¹³C NMR Spectrum:

Aromatic Region (108.5-140.5 ppm): Six distinct signals are observed for the twelve aromatic

carbons due to the molecule's symmetry. The signals for the quaternary carbons (C-4a, C-

4b, C-9a, C-12a) are typically of lower intensity.

Aliphatic Region (11.0-47.5 ppm): The eight signals in the upfield region correspond to the

carbons of the 2-ethylhexyl group. The signal at 47.5 ppm is assigned to the methylene

carbon bonded to the nitrogen. The remaining signals are consistent with the other carbons

of the alkyl chain.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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FT-IR spectroscopy provides valuable information about the functional groups present in a

molecule by measuring the absorption of infrared radiation.

Experimental Protocol: FT-IR Spectroscopy
For a liquid sample like 9-(2-Ethylhexyl)carbazole, the Attenuated Total Reflectance (ATR)

technique is a convenient and efficient method for obtaining an FT-IR spectrum.

Sample Preparation Data Acquisition Data Processing

Ensure the ATR crystal (e.g., diamond or germanium) is clean.

Place a small drop of 9-(2-Ethylhexyl)carbazole directly onto the crystal.

Acquire a background spectrum of the empty ATR accessory.

Acquire the sample spectrum (e.g., 32 scans at a resolution of 4 cm⁻¹).

The software automatically subtracts the background spectrum from the sample spectrum.

Identify and label the major absorption bands.

Click to download full resolution via product page

Caption: Workflow for FT-IR data acquisition using the ATR technique.

FT-IR Spectral Data
The FT-IR spectrum of N-(2-ethylhexyl)-2,7-diiodocarbazole, a closely related derivative,

displays characteristic absorption bands that can be correlated to the structural features of 9-
(2-Ethylhexyl)carbazole.[2]

Wavenumber (cm⁻¹) Vibration Type Functional Group

3050-3000 Aromatic C-H Stretch C-H (Aromatic)

2955, 2925, 2855 Aliphatic C-H Stretch C-H (Alkyl)

1600, 1480, 1450 C=C Stretch C=C (Aromatic)

1330 C-N Stretch C-N

740 C-H Out-of-Plane Bend C-H (Aromatic)
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Interpretation of FT-IR Spectrum:

C-H Stretching Vibrations: The bands in the 3050-3000 cm⁻¹ region are characteristic of the

C-H stretching vibrations of the aromatic carbazole ring. The strong absorptions at 2955,

2925, and 2855 cm⁻¹ are due to the symmetric and asymmetric stretching vibrations of the

C-H bonds in the aliphatic 2-ethylhexyl group.

C=C Stretching Vibrations: The absorptions in the 1600-1450 cm⁻¹ range are attributed to

the C=C stretching vibrations within the aromatic carbazole core.

C-N Stretching Vibration: The band around 1330 cm⁻¹ corresponds to the stretching vibration

of the C-N bond linking the carbazole nitrogen to the ethylhexyl group.

C-H Bending Vibrations: The strong absorption at approximately 740 cm⁻¹ is characteristic of

the out-of-plane C-H bending vibrations of the ortho-disubstituted benzene rings of the

carbazole moiety.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy measures the electronic transitions within a molecule and provides

information about its conjugation and electronic structure.

Experimental Protocol: UV-Vis Spectroscopy
The UV-Vis spectrum of 9-(2-Ethylhexyl)carbazole is typically recorded in a dilute solution

using a suitable solvent.
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Sample Preparation Data Acquisition Data Processing

Prepare a dilute solution of 9-(2-Ethylhexyl)carbazole in a UV-transparent solvent (e.g., dichloromethane or THF).

The concentration should be adjusted to give an absorbance in the range of 0.1 - 1.0.

Fill a quartz cuvette with the solution.

Record a baseline spectrum with a cuvette containing the pure solvent.

Record the absorption spectrum of the sample solution over a specific wavelength range (e.g., 200-500 nm).

The software subtracts the baseline from the sample spectrum.

Identify the wavelength of maximum absorbance (λmax).

Click to download full resolution via product page

Caption: Workflow for UV-Vis spectroscopic analysis.

UV-Vis Spectral Data
The UV-Vis absorption spectrum of the 9-(2-ethylhexyl)carbazole (CzEH) unit shows

characteristic absorption bands.[3] For a more complex derivative, 5,5′-bis[9-(2-ethylhexyl)-9H-

carbazol-3-yl]-4,4′-diphenyl-2,2′-bithiazole, the spectrum was recorded in dichloromethane

(DCM).[1]

Compound/Unit Solvent λmax (nm)

9-(2-Ethylhexyl)carbazole

(CzEH) unit
Not specified ~346, ~333, ~293

5,5′-bis[9-(2-ethylhexyl)-9H-

carbazol-3-yl]-4,4′-diphenyl-

2,2′-bithiazole

DCM 405

Interpretation of UV-Vis Spectrum:
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The UV-Vis spectrum of the 9-(2-ethylhexyl)carbazole unit exhibits multiple absorption bands

characteristic of the carbazole chromophore.[3] The bands around 293 nm and 333-346 nm are

attributed to π-π* electronic transitions within the conjugated carbazole ring system. The

presence of the 2-ethylhexyl group does not significantly alter the electronic transitions of the

carbazole core, but it does enhance the solubility.

In the case of the more complex derivative, the absorption maximum is significantly red-shifted

to 405 nm.[1] This is due to the extended π-conjugation of the entire molecule, which lowers

the energy gap between the highest occupied molecular orbital (HOMO) and the lowest

unoccupied molecular orbital (LUMO). The solvent can also influence the position of the

absorption maxima, a phenomenon known as solvatochromism.

Conclusion
This technical guide has provided a comprehensive overview of the spectroscopic

characterization of 9-(2-Ethylhexyl)carbazole using NMR, FT-IR, and UV-Vis techniques. The

detailed protocols and interpretation of the spectral data offer valuable insights for researchers

and scientists working with this important organic electronic material. The presented data,

including that from closely related derivatives, serves as a reliable reference for the

identification and quality control of 9-(2-Ethylhexyl)carbazole in various applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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